Cas no 2201361-80-8 (N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-phenyl-1H-pyrazole-4-carboxamide)

• Product Name: N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-phenyl-1H-pyrazole-4-carboxamide
• CAS No: 2201361-80-8
• MF: C₁₉H₁₅FN₄O₂
• MW: 350.346407175064
• CID: 5414108
• PubChem ID: 137925979
• Update Time: 2025-10-30

N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-phenyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-1-phenylpyrazole-4-carboxamide
• EN300-26599762
• Z1362200039
• SCHEMBL22214930
• N-[4-fluoro-3-(prop-2-enamido)phenyl]-1-phenyl-1H-pyrazole-4-carboxamide
• 2201361-80-8
• N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-phenyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C19H15FN4O2/c1-2-18(25)23-17-10-14(8-9-16(17)20)22-19(26)13-11-21-24(12-13)15-6-4-3-5-7-15/h2-12H,1H2,(H,22,26)(H,23,25)
• InChI Key： KNRGSLOASBHZSJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=C(C(NC2=CC=C(F)C(NC(=O)C=C)=C2)=O)C=N1

Computed Properties

• Exact Mass: 350.11790390g/mol
• Monoisotopic Mass: 350.11790390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 482.9±45.0 °C(Predicted)
• pka: 11.43±0.70(Predicted)

Additional information on N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-phenyl-1H-pyrazole-4-carboxamide

Research Briefing on N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-phenyl-1H-pyrazole-4-carboxamide (CAS: 2201361-80-8)

In recent years, the compound N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-phenyl-1H-pyrazole-4-carboxamide (CAS: 2201361-80-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique pyrazole-carboxamide scaffold, has been investigated for its role as a kinase inhibitor. Recent studies highlight its selective inhibition of specific kinase targets involved in inflammatory and oncogenic pathways. Structural-activity relationship (SAR) analyses reveal that the fluoro and acrylamide substituents are critical for its binding affinity and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against Bruton's tyrosine kinase (BTK), with an IC50 value in the low nanomolar range. The study further elucidated the compound's mechanism of action through X-ray crystallography, showing covalent binding to a cysteine residue in the BTK active site. This covalent modification underpins its prolonged pharmacodynamic effects.

In addition to its kinase inhibitory properties, preclinical evaluations have explored its pharmacokinetic profile. A recent pharmacokinetic study in rodent models reported favorable oral bioavailability and metabolic stability, suggesting its potential as an orally administered therapeutic agent. However, challenges such as off-target effects and metabolic clearance in higher species remain under investigation.

Ongoing clinical research is evaluating the compound's efficacy in autoimmune diseases and B-cell malignancies. Early-phase trials have shown promising results in reducing disease markers, though long-term safety data are still being collected. Researchers are also investigating its combination potential with other targeted therapies to enhance therapeutic outcomes.

In conclusion, N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-phenyl-1H-pyrazole-4-carboxamide represents a promising candidate for targeted therapy, with its unique chemical structure and potent biological activity. Further research is needed to fully realize its therapeutic potential and address existing challenges in drug development.